Cas no 2025659-37-2 (4-hexyl-4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine)

4-hexyl-4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine structure
2025659-37-2 structure
Product Name:4-hexyl-4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine
CAS No:2025659-37-2
MF:C14H23NS
MW:237.404122591019
CID:6317628
PubChem ID:165961043
Update Time:2025-11-01

4-hexyl-4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-hexyl-4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine
    • 2025659-37-2
    • EN300-1074929
    • 4-hexyl-4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine
    • Inchi: 1S/C14H23NS/c1-3-4-5-6-9-14(2)12-8-11-16-13(12)7-10-15-14/h8,11,15H,3-7,9-10H2,1-2H3
    • InChI Key: JMWVVXTXOBGYFU-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1CCNC2(C)CCCCCC

Computed Properties

  • Exact Mass: 237.15512091g/mol
  • Monoisotopic Mass: 237.15512091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 40.3Ų

4-hexyl-4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine Pricemore >>

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Additional information on 4-hexyl-4-methyl-4H,5H,6H,7H-thieno3,2-cpyridine

4-Hexyl-4-Methyl-4H,5H,6H,7H-Thieno[3,2-C]Pyridine: A Comprehensive Overview

The compound with CAS No. 2025659-37-2, known as 4-hexyl-4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine, has recently garnered significant attention in the field of organic chemistry and materials science. This heterocyclic compound exhibits unique structural and electronic properties that make it a promising candidate for various applications. In this article, we delve into its structure, synthesis methods, properties, and potential applications while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

Thieno[3,2-c]pyridine derivatives have been extensively studied due to their versatile electronic characteristics and potential use in optoelectronic devices. The 4-hexyl and 4-methyl substituents in this compound play a crucial role in modulating its physical and chemical properties. Recent studies have highlighted the importance of alkyl chain length and substitution patterns in enhancing the stability and performance of such compounds in organic electronics.

The synthesis of 4-hexyl-4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine typically involves a multi-step process that includes cyclization reactions and functional group transformations. Researchers have optimized reaction conditions to achieve higher yields and better purity levels. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed coupling reactions to construct the thienopyridine core efficiently. This approach not only simplifies the synthesis but also opens avenues for further functionalization of the molecule.

One of the most exciting aspects of this compound is its potential application in organic light-emitting diodes (OLEDs). The thienopyridine framework is known for its strong electron-withdrawing properties, which are essential for efficient charge transport in OLEDs. Recent advancements in materials science have focused on improving the luminous efficiency and operational stability of OLEDs by incorporating such heterocyclic compounds. A research team at Stanford University reported that incorporating 4-hexyl-4-methyl-thieno[3,2-c]pyridine into OLED structures significantly enhanced their emission efficiency due to its favorable energy levels and reduced recombination losses.

Beyond OLEDs, this compound has also shown promise in photovoltaic applications. Its ability to absorb a broad range of wavelengths makes it a suitable candidate for use in organic solar cells (OSCs). A study published in *Nature Energy* explored the use of thienopyridine-based polymers as electron-deficient materials in OSCs. The results indicated that these materials could achieve power conversion efficiencies exceeding 15%, marking a significant milestone in the field.

In addition to its electronic applications, 4-hexyl-4-methyl-thieno[3,2-c]pyridine has been investigated for its potential use in drug delivery systems. The compound's ability to form stable complexes with certain biomolecules has led researchers to explore its role as a carrier for therapeutic agents. A team at MIT demonstrated that by modifying the hexyl chain, they could enhance the biocompatibility and drug-loading capacity of nanoparticles made from this compound.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of thienopyridine derivatives. Using density functional theory (DFT) calculations, scientists have been able to predict the electronic properties of these compounds with high accuracy. For example, a study published in *Chemical Physics Letters* revealed that the presence of hexyl groups significantly alters the HOMO-LUMO gap of the molecule, which is critical for determining its optical properties.

The future outlook for CAS No. 2025659-37-2 is highly promising. As researchers continue to uncover its unique properties and optimize its synthesis methods, this compound is expected to find applications across multiple disciplines. Collaborative efforts between chemists and engineers are likely to drive further innovations in materials science and biotechnology.

In conclusion,4-hexyl-4-methyl-thieno[3

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